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Disclaimer: This document provides a comprehensive overview of the toxicological profile of N-
nitroso-moxifloxacin based on publicly available information. It is intended for informational
purposes for a scientific audience and should not be considered as regulatory guidance.
Notably, specific experimental toxicological studies on N-nitroso-moxifloxacin are not
extensively available in the public domain. Therefore, this profile is largely based on the
established toxicology of N-nitroso compounds as a class, the known profile of the parent drug
moxifloxacin, and regulatory assessments.

Introduction

N-nitroso-moxifloxacin is a nitrosamine drug substance-related impurity (NDSRI) of
moxifloxacin, a broad-spectrum fluoroquinolone antibiotic.[1][2] The emergence of nitrosamine
impurities in pharmaceutical products has become a significant concern for regulatory agencies
and the pharmaceutical industry due to the classification of many N-nitroso compounds as
probable human carcinogens.[1][3] N-nitroso-moxifloxacin can potentially form during the
synthesis or storage of moxifloxacin through the reaction of the secondary amine moiety in the
moxifloxacin molecule with nitrosating agents.[1][4] This guide provides a detailed summary of
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the known characteristics of N-nitroso-moxifloxacin, the general toxicological principles of N-
nitroso compounds, recommended experimental protocols for mutagenicity assessment, and
the toxicological profile of the parent drug, moxifloxacin.

Chemical Identity and Regulatory Status

N-nitroso-moxifloxacin is a structurally complex molecule derived from moxifloxacin.[4][5][6]
[7] Its regulatory status is defined by its classification as an NDSRI, which necessitates a
thorough risk assessment and control strategy to ensure patient safety.[2][4][8][9][10][11][12]

Property Data

1-Cyclopropyl-6-fluoro-8-methoxy-7-
) ((4aS,7aS)-1-nitrosooctahydro-6H-pyrrolo[3,4-
Chemical Name o i T
b]pyridin-6-yl)-4-oxo-1,4-dihydroquinoline-3-

carboxylic acid

CAS Number Not consistently available
Molecular Formula C21H23FN405
Molecular Weight 430.43 g/mol

Nitrosamine Drug Substance-Related Impurity

Regulatory Status
(NDSRI)

1500 ng/day (as per US FDA's Carcinogenic
Acceptable Intake (Al) Limit Potency Categorization Approach - Potency
Category 4)

General Toxicology of N-Nitroso Compounds

The primary toxicological concern with N-nitroso compounds is their potential for mutagenicity
and carcinogenicity.[3][13][14][15]

Mechanism of Genotoxicity and Carcinogenicity

The carcinogenic activity of most N-nitrosamines is not due to the direct action of the
compound itself but rather to its metabolic activation.[3][13][16] This process typically involves
enzymatic hydroxylation of the carbon atom alpha to the nitroso group by cytochrome P450
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enzymes in the liver.[16] This hydroxylation leads to the formation of unstable intermediates
that can spontaneously decompose to yield highly reactive electrophilic species, such as
diazonium ions.[13][16] These electrophiles can then form covalent adducts with nucleophilic
sites on DNA bases.[3] Alkylation of DNA, if not repaired by cellular mechanisms, can lead to
mispairing during DNA replication, resulting in permanent mutations. An accumulation of
mutations in critical genes, such as proto-oncogenes and tumor suppressor genes, can initiate
the process of carcinogenesis.[3]

Mechanism of N-Nitrosamine Induced Carcinogenesis

Predicted Toxicological Profile of N-nitroso-
moxifloxacin

In the absence of specific toxicological data for N-nitroso-moxifloxacin, its potential toxicity is
inferred from its structural class and the established knowledge of N-nitroso compounds.

e Mutagenicity: N-nitroso-moxifloxacin is presumed to be mutagenic, a characteristic of
many N-nitroso compounds. The primary method for confirming this would be the Enhanced
Ames Test.

o Carcinogenicity: As a presumed mutagen, N-nitroso-moxifloxacin is considered a potential
carcinogen. The US FDA has placed it in Potency Category 4 of the Carcinogenic Potency
Categorization Approach (CPCA), which corresponds to an acceptable intake of 1500
ng/day.[4][8] This categorization is based on structure-activity relationships.

o Other Toxicities: There is no available data on acute, sub-chronic, or chronic toxicity, nor on
reproductive or developmental toxicity for N-nitroso-moxifloxacin.

Toxicological Profile of the Parent Drug:
Moxifloxacin

The toxicological profile of moxifloxacin is well-characterized and provides context for potential
non-nitrosamine-related toxicities.[17][18][19][20][21]
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Toxicity Type

Summary of Findings for Moxifloxacin

Acute Toxicity

Moderately toxic after single oral and IV

administration in animal studies.[17]

Sub-chronic/Chronic Toxicity

Well-tolerated in animal studies at therapeutic
doses.[17]

Genotoxicity

Moxifloxacin itself is not considered mutagenic
in the Ames test but can show clastogenic
effects in some in vitro mammalian cell assays
at high concentrations. It is not genotoxic in
Vivo.[17]

Carcinogenicity

No evidence of carcinogenicity in long-term

animal studies.[17]

Reproductive and Developmental Toxicity

No evidence of teratogenicity, but like other
quinolones, it can cause arthropathy in juvenile
animals.[17][21]

Specific Organ Toxicity

Can be associated with QT interval
prolongation, and in rare cases, hepatotoxicity,
tendinitis, and exacerbation of myasthenia
gravis.[17][18][20][21]

Experimental Protocols

The recommended in vitro assay for assessing the mutagenic potential of nitrosamine
impurities is the Enhanced Bacterial Reverse Mutation Test (Enhanced Ames Test).[22][23][24]

[25][26]

Enhanced Ames Test Protocol

This protocol is designed to increase the sensitivity for detecting the mutagenicity of N-nitroso

compounds compared to the standard OECD 471 guideline.

o Test Principle: The bacterial reverse mutation test uses amino-acid requiring strains of

Salmonella typhimurium and Escherichia coli to detect point mutations, which involve

substitution, addition, or deletion of one or a few DNA base pairs. The principle of this test is
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that it detects mutations which revert mutations present in the tester strains, and restore the
functional capability of the bacteria to synthesize an essential amino acid.

o Tester Strains: A minimum of five strains should be used, including S. typhimurium TA98,
TA100, TA1535, TA1537, and E. coli WP2 uvrA (pKM101).

e Metabolic Activation: The test should be conducted with and without a metabolic activation
system. For nitrosamines, the use of a higher concentration (30%) of post-mitochondrial
fraction (S9) from the livers of rodents treated with enzyme inducers (e.g., a combination of
phenobarbital and B-naphthoflavone) is recommended. Both rat and hamster liver S9 should
be used.

o Assay Procedure: The pre-incubation method is recommended. The test substance, bacterial
culture, and S9 mix (or buffer for tests without metabolic activation) are incubated together
for a specified time (e.g., 30 minutes) before being mixed with an overlay agar and plated on
a minimal medium.

e Dose Levels: At least five different analyzable concentrations of the test substance should be
used. The highest concentration should be 5 mg/plate or 5 puL/plate for liquids, or the highest
non-toxic concentration.

e Controls:
o Negative (solvent) control.
o Positive controls without metabolic activation (strain-specific mutagens).

o Positive controls with metabolic activation (strain-specific mutagens and known
nitrosamines like N-nitrosodimethylamine - NDMA).

o Data Analysis: The number of revertant colonies per plate is counted. A substance is
considered mutagenic if it produces a concentration-related increase in the number of
revertants and/or a reproducible increase at one or more concentrations.

Workflow for the Enhanced Ames Test

Formation and Risk Assessment
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The formation of N-nitroso-moxifloxacin is a chemical process that requires the presence of a
nitrosating agent and the secondary amine group of moxifloxacin.[1][4]

Moxifloxacin
(contains secondary amine)

Nitrosating Agent

2 N-nitroso-moxifloxacin
(e.g., nitrites)

Favorable Conditions
(e.g., acidic pH)

Click to download full resolution via product page

Formation of N-nitroso-moxifloxacin

The risk assessment for nitrosamine impurities in pharmaceuticals follows a structured
workflow.[27][28][29][30][31]
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General Nitrosamine Risk Assessment Workflow
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Conclusion

The toxicological profile of N-nitroso-moxifloxacin is currently defined by its classification as a
Category 4 nitrosamine impurity, indicating a potential carcinogenic risk that is considered to be
of lower potency relative to other nitrosamines. This assessment is based on structure-activity
relationships rather than specific experimental data on the compound itself. The primary
genotoxic mechanism of N-nitroso compounds involves metabolic activation to DNA-reactive
intermediates. The recommended approach for evaluating the mutagenic potential of N-
nitroso-moxifloxacin is the Enhanced Ames Test. While the toxicological profile of the parent
drug, moxifloxacin, is well-established, it is important to note that the concerns regarding N-
nitroso-moxifloxacin are related to its potential genotoxicity as a nitrosamine, a property not
associated with the parent drug. Further experimental studies on N-nitroso-moxifloxacin are
necessary to definitively characterize its toxicological profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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